Cas no 1210510-93-2 (4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidine)

• Product Name: 4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidine
• CAS No: 1210510-93-2
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 6483609
• Update Time: 2025-05-22

4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidine
• [4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-(5-methyl-1-phenylpyrazol-4-yl)methanone

• Inchi： 1S/C22H21N5O3/c1-15-18(14-23-27(15)17-6-3-2-4-7-17)22(28)26-11-9-16(10-12-26)20-24-25-21(30-20)19-8-5-13-29-19/h2-8,13-14,16H,9-12H2,1H3
• InChI Key： FRLLSTDGCUOQCT-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NN=C(C3=CC=CO3)O2)CC1)(C1=C(C)N(C2=CC=CC=C2)N=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidine

4-(5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)-1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidine: A Comprehensive Overview

The compound 4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)piperidine, with CAS No. 1210510932, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a piperidine ring, an oxadiazole moiety, and a pyrazole group. These features make it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel bioactive agents. The presence of the furan ring within the oxadiazole moiety contributes to its aromatic stability and enhances its ability to participate in hydrogen bonding and π–π interactions. These properties are crucial for optimizing pharmacokinetic profiles in drug candidates. Additionally, the pyrazole group is known for its ability to act as a hydrogen bond donor or acceptor, further enhancing the compound's versatility in biological systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various strategies to optimize the yield and purity of this compound, with particular emphasis on controlling the stereochemistry of the piperidine ring. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been investigated as a lead compound for developing anti-inflammatory and anticancer agents. Its ability to modulate key signaling pathways makes it a valuable tool for studying disease mechanisms. Furthermore, the compound's electronic properties have been leveraged in materials science to develop novel semiconducting materials for use in organic electronics.

Recent research has also focused on understanding the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential for use in eco-friendly applications. However, further investigations are required to fully assess its long-term environmental effects.

In conclusion, 4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1-(5-methyl-1 phenyl 1H-pyrazole 4-carbonyl)piperidine represents a versatile and promising molecule with diverse applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing scientific innovation.